Cas no 2163625-16-7 (benzyl N-[2-(5-chlorothiophen-2-yl)-2-hydroxyethyl]carbamate)

• Product Name: benzyl N-[2-(5-chlorothiophen-2-yl)-2-hydroxyethyl]carbamate
• CAS No: 2163625-16-7
• MF: C₁₄H₁₄ClNO₃S
• MW: 311.783861637115
• CID: 6233044
• PubChem ID: 165935506
• Update Time: 2025-09-23

benzyl N-[2-(5-chlorothiophen-2-yl)-2-hydroxyethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2163625-16-7
• benzyl N-[2-(5-chlorothiophen-2-yl)-2-hydroxyethyl]carbamate
• EN300-7111871

• Inchi： 1S/C14H14ClNO3S/c15-13-7-6-12(20-13)11(17)8-16-14(18)19-9-10-4-2-1-3-5-10/h1-7,11,17H,8-9H2,(H,16,18)
• InChI Key： GYNQOYHOCGFUKN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(CNC(=O)OCC2C=CC=CC=2)O)S1

Computed Properties

• Exact Mass: 311.0382922g/mol
• Monoisotopic Mass: 311.0382922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 86.8Ų

Additional information on benzyl N-[2-(5-chlorothiophen-2-yl)-2-hydroxyethyl]carbamate

Benzyl N-[2-(5-Chlorothiophen-2-yl)-2-hydroxyethyl]carbamate (CAS No. 2163625-16-7): A Comprehensive Overview

Benzyl N-[2-(5-chlorothiophen-2-yl)-2-hydroxyethyl]carbamate (CAS No. 2163625-16-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of benzyl N-[2-(5-chlorothiophen-2-yl)-2-hydroxyethyl]carbamate consists of a benzyl carbamate moiety linked to a substituted thiophene ring. The presence of the chloro substituent on the thiophene ring and the hydroxyl group on the ethyl chain imparts specific chemical and biological properties to this compound. These features make it an attractive candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of benzyl N-[2-(5-chlorothiophen-2-yl)-2-hydroxyethyl]carbamate in modulating key biological processes. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain enzymes involved in inflammatory responses. This activity suggests its potential as a therapeutic agent for conditions such as arthritis and other inflammatory diseases.

In addition to its anti-inflammatory properties, benzyl N-[2-(5-chlorothiophen-2-yl)-2-hydroxyethyl]carbamate has been investigated for its ability to cross the blood-brain barrier (BBB). This characteristic is crucial for developing drugs that target neurological disorders. Preclinical studies have demonstrated that this compound can effectively penetrate the BBB, making it a promising candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic route for preparing benzyl N-[2-(5-chlorothiophen-2-yl)-2-hydroxyethyl]carbamate involves several well-established chemical reactions. Typically, the synthesis begins with the reaction of 5-chlorothiophene-2-carbaldehyde with an appropriate amine to form the intermediate imine. Subsequent reduction and protection steps yield the final product. The detailed synthetic protocol has been reported in various scientific journals, providing a robust foundation for large-scale production and further optimization.

In terms of safety and toxicity, preliminary studies have indicated that benzyl N-[2-(5-chlorothiophen-2-yl)-2-hydroxyethyl]carbamate exhibits a favorable safety profile at therapeutic doses. However, as with any new chemical entity, comprehensive toxicity assessments are essential before advancing to clinical trials. These assessments typically include in vitro and in vivo studies to evaluate potential adverse effects on various organ systems.

The pharmacokinetic properties of benzyl N-[2-(5-chlorothiophen-2-yl)-2-hydroxyethyl]carbamate have also been studied extensively. Research has shown that this compound has good oral bioavailability and a favorable half-life, which are important factors for drug development. These properties suggest that it can be administered orally, making it more convenient for patients compared to other delivery methods.

In conclusion, benzyl N-[2-(5-chlorothiophen-2-yl)-2-hydroxyethyl]carbamate (CAS No. 2163625-16-7) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its biological activities and favorable pharmacokinetic properties, make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research is expected to uncover additional insights into its mechanisms of action and potential therapeutic uses.